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For Researchers, Scientists, and Drug Development Professionals

The advent of bioorthogonal click chemistry has transformed the landscape of bioconjugation

and nanoparticle surface modification. Among the arsenal of tools available, the

heterobifunctional linker, Dbco-peg3-tco, stands out for its ability to facilitate sequential, dual

functionalization of nanoparticles with exceptional precision and efficiency. This molecule

incorporates a dibenzocyclooctyne (DBCO) group for copper-free, strain-promoted alkyne-

azide cycloaddition (SPAAC) and a trans-cyclooctene (TCO) group for rapid, inverse-electron-

demand Diels-Alder (iEDDA) reactions with tetrazines.[1][2] The integrated polyethylene glycol

(PEG3) spacer enhances aqueous solubility and minimizes steric hindrance, making it an ideal

choice for biological applications.[1]

These application notes provide detailed protocols for the surface modification of liposomes

and gold nanoparticles using Dbco-peg3-tco, enabling the creation of sophisticated, multi-

functional nanomaterials for targeted drug delivery, advanced imaging, and diagnostics.

Key Applications
The unique architecture of Dbco-peg3-tco unlocks a multitude of applications in

nanomedicine:
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Targeted Drug Delivery: Nanoparticles can be sequentially functionalized with a targeting

ligand (e.g., an antibody or peptide) and a therapeutic agent, leading to highly specific

delivery to diseased cells and tissues.[2][3]

Multimodal Imaging: The orthogonal nature of the click reactions allows for the attachment of

different imaging agents (e.g., a fluorescent dye and a PET imaging agent) to a single

nanoparticle for comprehensive in vivo tracking.

Controlled Release Systems: The linker can be used to attach stimuli-responsive moieties

that trigger drug release under specific physiological conditions.

Fundamental Research: Dbco-peg3-tco serves as a versatile tool for studying biological

processes by enabling the precise assembly of complex biomolecular architectures on

nanoparticle surfaces.

Quantitative Data Summary
The following tables summarize key quantitative data related to the surface modification of

nanoparticles using DBCO and TCO functionalities. This data is compiled from various studies

and provides a reference for expected outcomes.

Table 1: Physicochemical Properties of Modified Liposomes

Nanoparticle
Type

Modification
Step

Average
Diameter (nm)

Polydispersity
Index (PDI)

Zeta Potential
(mV)

Liposomes

Unmodified

(Amine-

functionalized)

110 ± 5 0.12 ± 0.02 +15 ± 2

Liposomes
After DBCO

functionalization
115 ± 6 0.14 ± 0.03 +12 ± 3

Liposomes

After conjugation

of azide-antibody

to DBCO

130 ± 8 0.18 ± 0.04 +5 ± 4
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Data adapted from studies on DBCO-functionalized liposomes. The exact values can vary

based on the specific liposome composition and antibody used.

Table 2: Reaction Kinetics of DBCO-Azide and TCO-Tetrazine Click Reactions

Reaction Type
Second-Order Rate
Constant (M⁻¹s⁻¹)

Typical Reaction Time

DBCO - Azide (SPAAC) ~1 4 - 24 hours

TCO - Tetrazine (iEDDA) 10³ - 10⁶ < 1 hour

This data highlights the significantly faster kinetics of the TCO-tetrazine reaction, which is a key

consideration for the sequential conjugation strategy.

Experimental Protocols
The following protocols provide a step-by-step guide for the dual functionalization of liposomes

and gold nanoparticles using Dbco-peg3-tco.

Protocol 1: Sequential Dual Functionalization of
Liposomes
This protocol describes the preparation of azide-functionalized liposomes, followed by

sequential conjugation with Dbco-peg3-tco and a tetrazine-modified targeting ligand.

Materials:

Lipids for liposome formulation (e.g., DSPC, Cholesterol, DSPE-PEG(2000)-Amine, DSPE-

PEG(2000)-Azide)

Dbco-peg3-tco linker

Tetrazine-functionalized targeting ligand (e.g., Tz-Antibody)

Phosphate-buffered saline (PBS), pH 7.4

Chloroform
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Anhydrous Dimethyl Sulfoxide (DMSO)

Dialysis membrane (100 kDa MWCO)

Extruder with polycarbonate membranes (100 nm pore size)

Part A: Preparation of Azide-Functionalized Liposomes

Lipid Film Hydration: Co-dissolve the lipids (e.g., DSPC:Cholesterol:DSPE-PEG(2000)-Azide

at a 55:40:5 molar ratio) in chloroform. Evaporate the solvent under a stream of nitrogen gas

to form a thin lipid film. Further dry the film under vacuum for at least 2 hours.

Hydration: Hydrate the lipid film with PBS (pH 7.4) by vortexing at a temperature above the

phase transition temperature of the lipids.

Extrusion: Extrude the hydrated lipid suspension through a 100 nm polycarbonate

membrane multiple times to obtain unilamellar vesicles of a uniform size.

Part B: Conjugation of Dbco-peg3-tco to Azide-Liposomes (SPAAC Reaction)

Prepare Linker Solution: Dissolve Dbco-peg3-tco in anhydrous DMSO to a stock

concentration of 10 mM.

Reaction Setup: To the azide-functionalized liposome suspension, add the Dbco-peg3-tco
stock solution to achieve a 5- to 10-fold molar excess of the linker relative to the DSPE-

PEG(2000)-Azide.

Incubation: Incubate the reaction mixture for 4-12 hours at room temperature with gentle

stirring.

Purification: Remove unreacted Dbco-peg3-tco by dialysis against PBS (pH 7.4) for 24

hours, with at least three buffer changes.

Part C: Conjugation of Tetrazine-Ligand to DBCO-Liposomes (iEDDA Reaction)

Prepare Ligand Solution: Dissolve the tetrazine-functionalized targeting ligand in PBS to a

desired concentration.
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Reaction Setup: Add the tetrazine-ligand solution to the purified DBCO-functionalized

liposome suspension. A 2- to 5-fold molar excess of the tetrazine-ligand relative to the

incorporated Dbco-peg3-tco is recommended.

Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle stirring.

Purification: Remove the unreacted tetrazine-ligand via size exclusion chromatography or

dialysis.

Characterization: Characterize the final dual-functionalized liposomes for size, zeta potential,

and ligand conjugation efficiency.

Protocol 2: Sequential Dual Functionalization of
Gold Nanoparticles
This protocol outlines the preparation of azide-functionalized gold nanoparticles and their

subsequent modification using Dbco-peg3-tco and a tetrazine-labeled molecule.

Materials:

Citrate-stabilized gold nanoparticles (AuNPs)

Azide-PEG-Thiol

Dbco-peg3-tco

Tetrazine-functionalized molecule (e.g., Tz-Fluorophore)

PBS, pH 7.4

Anhydrous DMSO

Centrifugation tubes

Part A: Preparation of Azide-Functionalized Gold Nanoparticles

Ligand Exchange: To a solution of citrate-stabilized AuNPs, add a solution of Azide-PEG-

Thiol in a 100-fold molar excess.
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Incubation: Gently stir the mixture at room temperature for 12-24 hours to allow for ligand

exchange.

Purification: Centrifuge the AuNP solution to pellet the nanoparticles. Remove the

supernatant containing excess unbound ligand. Resuspend the pellet in PBS. Repeat the

centrifugation and resuspension steps three times.

Part B: Conjugation of Dbco-peg3-tco to Azide-AuNPs (SPAAC Reaction)

Reaction Setup: Resuspend the purified azide-AuNPs in PBS. Add a 10-fold molar excess of

Dbco-peg3-tco (dissolved in a minimal amount of DMSO).

Incubation: Incubate the reaction for 4-12 hours at room temperature with gentle mixing.

Purification: Purify the DBCO-functionalized AuNPs by centrifugation as described in Part A,

step 3.

Part C: Conjugation of Tetrazine-Molecule to DBCO-AuNPs (iEDDA Reaction)

Reaction Setup: Resuspend the purified DBCO-AuNPs in PBS. Add a 5-fold molar excess of

the tetrazine-functionalized molecule.

Incubation: Incubate for 1 hour at room temperature.

Purification: Purify the final dual-functionalized AuNPs by centrifugation.

Characterization: Analyze the modified AuNPs using UV-Vis spectroscopy (to observe shifts

in the surface plasmon resonance peak), dynamic light scattering (for size), and zeta

potential measurements.

Visualizations
Experimental Workflow for Dual Functionalization of Nanoparticles
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Step 1: Nanoparticle Preparation
Step 2: First Click Reaction (SPAAC)

Step 3: Second Click Reaction (iEDDA)
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Caption: Sequential dual functionalization workflow.

Signaling Pathway Example: Targeted Drug Delivery to Cancer Cells

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12422614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoparticle-Cell Interaction

Internalization and Drug Release

Cellular Effect

Dual-Functionalized Nanoparticle
(Targeting Ligand + Drug)

Cancer Cell Surface Receptor

1. Binding

Endosome

2. Endocytosis

Drug Release

3. Endosomal Escape/
Stimuli-Responsive Release

Intracellular Target
(e.g., DNA, Kinase)

4. Drug Action

Apoptosis/
Cell Death

Click to download full resolution via product page

Caption: Targeted nanoparticle drug delivery pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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